Cas no 399-28-0 (2-(2-fluorophenoxy)propane-1,3-diol)

2-(2-fluorophenoxy)propane-1,3-diol structure
399-28-0 structure
Product Name:2-(2-fluorophenoxy)propane-1,3-diol
CAS No:399-28-0
MF:C9H11FO3
MW:186.180246591568
CID:1511221
PubChem ID:251683
Update Time:2025-04-21

2-(2-fluorophenoxy)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluorophenoxy)propane-1,3-diol
    • 3-(2-Fluorophenoxy)-1,2-propanediol
    • 1,2-Dihydroxy-3-o-fluorphenoxypropan
    • 3-(2-Fluor-phenoxy)-propan-1,2-diol
    • rac-3-(2-fluorophenoxy)propane-1,2-diol
    • 3-(2-fluoro-phenoxy)-propane-1,2-diol
    • 3-(2-Fluorophenoxy)-1,2-propanediol; 1,2-Dihydroxy-3-o-fluorphenoxypropan; 3-(2-Fluor-phenoxy)-propan-1,2-diol; rac-3-(2-fluorophenoxy)propane-1,2-diol; 3-(2-fluoro-phenoxy)-propane-1,2-diol;
    • 1,2-Propanediol, 3-(2-fluorophenoxy)-
    • Inchi: 1S/C9H11FO3/c10-8-3-1-2-4-9(8)13-6-7(12)5-11/h1-4,7,11-12H,5-6H2
    • InChI Key: SJNWVWZUCJZLGK-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OCC(CO)O

Computed Properties

  • Exact Mass: 186.06923
  • Monoisotopic Mass: 186.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
  • LogP: 0.55770
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